Cas no 61544-34-1 (Benzoic acid, 3,5-bis(dimethylamino)-4-methyl-, methyl ester)

• Product Name: Benzoic acid, 3,5-bis(dimethylamino)-4-methyl-, methyl ester
• CAS No: 61544-34-1
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 475546
• PubChem ID: 20290395
• Update Time: 2025-04-19

Benzoic acid, 3,5-bis(dimethylamino)-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(dimethylamino)-4-methyl-, methyl ester
• methyl 3,5-bis(dimethylamino)-4-methylbenzoate
• GNFDZMCESFTRBJ-UHFFFAOYSA-N
• 61544-34-1
• DTXSID40604703
• SCHEMBL11371204

• Inchi： 1S/C13H20N2O2/c1-9-11(14(2)3)7-10(13(16)17-6)8-12(9)15(4)5/h7-8H,1-6H3
• InChI Key： GNFDZMCESFTRBJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(C)=C(C=1)N(C)C)N(C)C)=O

Computed Properties

• Exact Mass: 236.1526
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78